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Compound of Interest

Compound Name: Sustanon 250

Cat. No.: B14160218

Ensuring the safe and compliant disposal of Sustanon 250, a Schedule 11l controlled
substance, is a critical responsibility for researchers, scientists, and drug development
professionals. Improper disposal can lead to environmental contamination, potential for misuse,
and significant legal and financial penalties.[1][2] This guide provides essential, step-by-step
procedures for the proper handling and disposal of Sustanon 250 in a laboratory setting,
adhering to regulations set forth by the Drug Enforcement Administration (DEA) and the
Environmental Protection Agency (EPA).[2][3]

Sustanon 250 is an injectable anabolic steroid containing four testosterone esters.[4][5] Due to
its classification as a controlled substance, it is subject to stringent federal regulations
governing its entire lifecycle, from acquisition to disposal.[6][7] Laboratories must have a robust
controlled substance management program in place before acquiring and using these
materials.[7]

Key Disposal Principles for Controlled Substances

Controlled substances like Sustanon 250 cannot be discarded through standard laboratory
waste streams such as trash, sewer systems, or as biological or hazardous waste.[4][7] The
primary goal of proper disposal is to render the substance non-retrievable and to prevent its
diversion or abuse.

Step-by-Step Disposal Procedure for Sustanon 250 in a
Laboratory Setting
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The following steps outline the general procedure for the proper disposal of expired, unused, or
waste Sustanon 250. It is crucial to consult and follow your institution's specific Environmental
Health and Safety (EHS) protocols, as they are designed to ensure compliance with all
applicable federal, state, and local regulations.[2]

1. Segregation and Secure Storage of Waste:

o Immediately segregate any expired, partially used, or unwanted Sustanon 250 from active
stock.

o Clearly label the container as "Expired - For Disposal.”

» Store the waste material in a securely locked, substantially constructed cabinet or safe,
accessible only to authorized personnel, the same as required for active controlled
substances.[8][9][10]

2. Meticulous Record-Keeping:

e Maintain a detailed and accurate inventory record for all controlled substances, including
those designated for disposal.[8][10]

» When a substance is designated for disposal, this must be recorded in the controlled
substance log.

e The final disposition of the expired quantity must be documented in the respective controlled
substance accountability record.[9]

3. Contacting the Environmental Health and Safety (EHS) Department:

« Initiate the disposal process by contacting your institution's EHS department. They will
provide guidance on the specific procedures and documentation required.

o The EHS department will coordinate the witnessed destruction of the controlled substance.

[8]

4. \Witnessed Destruction:
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e The destruction of a controlled substance must be witnessed to ensure it is rendered non-
retrievable.

» This process typically requires the presence of the registrant (the Principal Investigator) and
a representative from the EHS department.[8] In some cases, a state drug control inspector
may also need to be present.[8]

e The destruction method will be determined by the EHS department and must comply with
DEA regulations.

5. Completion of DEA Form 41.:

e Upon destruction, a DEA Form 41, "Registrants Inventory of Drugs Surrendered,” must be
completed.

e This form documents the substance destroyed, the quantity, the date of destruction, the
method of destruction, and the signatures of the registrant and the witness(es).[8]

e The original completed form is retained by the registrant, with copies sent to the relevant
authorities as required.[8]

6. Final Disposal of Residue:

e Once the active pharmaceutical ingredient in Sustanon 250 has been rendered non-
retrievable, the remaining material (e.g., the denatured liquid, empty vials, and syringes)
must be disposed of according to hazardous or medical waste guidelines.

o Empty vials and syringes should be placed in a designated sharps container.[11]

e Hazardous pharmaceutical waste is typically collected in black containers, while non-
hazardous pharmaceutical waste is collected in blue containers.[12]

Alternative Disposal Methods

In some instances, the following disposal routes may be available through your institution:

o Reverse Distributors: These are DEA-registered companies that handle the return of
pharmaceutical products to the manufacturer or their disposal.[7][13]
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» Drug Take-Back Programs: While primarily for the public, some institutional programs may
exist.[2]

It is imperative to never flush Sustanon 250 down the toilet or drain.[3][4] This can lead to the

contamination of water supplies.[2][3]

Quantitative Data on Pharmaceutical Waste

While specific quantitative data for Sustanon 250 disposal is not readily available, the following
table summarizes general classifications for pharmaceutical waste containers.

Waste Type Container Color Disposal Method
Hazardous Pharmaceutical Black Incineration at a permitted
ac
Waste treatment facility
Non-Hazardous Bl Incineration at a medical waste
ue
Pharmaceutical Waste treatment facility

Incineration at a medical waste

Trace Chemotherapy Drugs Yellow N
treatment facility

Autoclaving or other approved

Sharps Red
treatment

This table provides a general guideline. Always follow your institution's specific waste

segregation and disposal procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Sustanon 250

in a laboratory environment.
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Caption: Logical workflow for the proper disposal of Sustanon 250.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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